Cas no 2708343-89-7 ((R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride
• CAS No: 2708343-89-7
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• CID: 5140612
• PubChem ID: 162341800
• Update Time: 2025-11-06

(R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-3-fluoro-α-methyl-, hydrochloride (1:1), (αR)-
• 2708343-89-7
• (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride
• AT24137
• (1R)-1-(4-bromo-3-fluorophenyl)ethanamine;hydrochloride
• (1R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine HCl

• Inchi： 1S/C8H9BrFN.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： BLXILKBUBMZCET-NUBCRITNSA-N
• SMILES： [C@@H](C1C=CC(Br)=C(F)C=1)(N)C.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride

Introduction to (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine Hydrochloride

(R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride, also known by its CAS number 2708343-89-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral derivative of ethanamine, featuring a bromo and fluoro substituent on the aromatic ring. The presence of these halogen substituents imparts unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of this compound consists of a benzene ring substituted with bromine at the para position and fluorine at the meta position. Attached to this aromatic ring is an ethanamine group, which exists in its hydrochloride salt form. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of the substituents around the carbon atom. This stereochemistry is crucial for its biological activity, as it can influence how the molecule interacts with biological targets.

Recent studies have highlighted the potential of (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine and fluorine substituents on the aromatic ring are known to enhance binding affinity to certain protein targets, making this compound a promising candidate for further investigation.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to prepare this chiral compound, which is critical for its application in enantioselective drug design.

The pharmacological properties of (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride have been studied in vitro and in vivo models. Experimental data suggest that this compound exhibits moderate activity against certain kinases, which are key targets in cancer therapy. Furthermore, its selectivity profile indicates potential for optimization into more potent and selective inhibitors through structural modifications.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound. These methods provide detailed insights into its molecular structure and purity, ensuring its reliability for use in research and development settings.

In conclusion, (R)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine hydrochloride stands out as a versatile compound with promising applications in medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for advancing drug discovery efforts. Continued research into its biological activity and therapeutic potential will undoubtedly shed further light on its role in future pharmaceutical developments.